molecular formula C7H4BrClN2 B6206526 3-bromo-6-chloro-5-methylpyridine-2-carbonitrile CAS No. 1186637-76-2

3-bromo-6-chloro-5-methylpyridine-2-carbonitrile

Cat. No. B6206526
CAS RN: 1186637-76-2
M. Wt: 231.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-bromo-6-chloro-5-methylpyridine-2-carbonitrile” is a halogenated heterocycle . It has the empirical formula C6H5BrClN . The molecular weight of this compound is 206.47 .


Synthesis Analysis

The synthesis of similar compounds has been reported in various methods . For instance, 2-Bromo-6-methylpyridine is formed when 2-chloro-6-methylpyridine is heated with bromotrimethylsilane .


Molecular Structure Analysis

The molecular structure of “3-bromo-6-chloro-5-methylpyridine-2-carbonitrile” can be represented by the SMILES string ClC1=C(Br)C=CC(C)=N1 . The InChI key for this compound is JVDQYSIJBRTRMS-UHFFFAOYSA-N .


Physical And Chemical Properties Analysis

The compound “3-bromo-6-chloro-5-methylpyridine-2-carbonitrile” is a solid . It has a melting point range of 30-35 °C .

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3 . It is hazardous to the respiratory system . The compound is also classified as combustible and acute toxic Cat.3 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-6-chloro-5-methylpyridine-2-carbonitrile involves the introduction of a bromine atom at the 3-position, a chlorine atom at the 6-position, a methyl group at the 5-position, and a cyano group at the 2-position of pyridine.", "Starting Materials": [ "2-chloro-5-methylpyridine", "sodium cyanide", "bromine", "copper(I) bromide", "copper(II) bromide", "acetonitrile", "potassium carbonate", "sodium iodide", "sodium thiosulfate" ], "Reaction": [ "Step 1: Bromination of 2-chloro-5-methylpyridine with bromine and copper(I) bromide in acetonitrile to yield 3-bromo-5-methylpyridine", "Step 2: Chlorination of 3-bromo-5-methylpyridine with chlorine and copper(II) bromide in acetonitrile to yield 3-bromo-6-chloro-5-methylpyridine", "Step 3: Cyanation of 3-bromo-6-chloro-5-methylpyridine with sodium cyanide and potassium carbonate in acetonitrile to yield 3-bromo-6-chloro-5-methylpyridine-2-carbonitrile", "Step 4: Purification of the product by recrystallization from ethanol and washing with water and sodium thiosulfate solution to remove impurities" ] }

CAS RN

1186637-76-2

Product Name

3-bromo-6-chloro-5-methylpyridine-2-carbonitrile

Molecular Formula

C7H4BrClN2

Molecular Weight

231.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.